Cas no 106969-09-9 (2-chloro-1-(difluoromethoxy)-4-fluorobenzene)

• Product Name: 2-chloro-1-(difluoromethoxy)-4-fluorobenzene
• CAS No: 106969-09-9
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1182511
• PubChem ID: 13961079
• Update Time: 2025-04-20

2-chloro-1-(difluoromethoxy)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(difluoromethoxy)-4-fluorobenzene
• Benzene, 2-chloro-1-(difluoromethoxy)-4-fluoro-
• ACMC-20masl
• AGN-PC-00OI4W
• SureCN10349678
• CTK0D6624
• MolPort-008-648-621
• AKOS016016408
• Benzene, 2-chloro-1-(difluoromethoxy)-4-fluoro-; ACMC-20masl; AGN-PC-00OI4W; SureCN10349678; CTK0D6624; MolPort-008-648-621; AKOS016016408;
• 106969-09-9
• DTXSID70553356
• 2-Chloro-1-(difluoromethoxy)-4-fluoro-benzene
• 1-chloro-2-difluoromethoxy-5-fluorobenzene
• SCHEMBL10349678

• Inchi： 1S/C7H4ClF3O/c8-5-3-4(9)1-2-6(5)12-7(10)11/h1-3,7H
• InChI Key： URIVXCYTLSMYHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)F)F

Computed Properties

• Exact Mass: 195.9902769g/mol
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų